Cas no 2171548-11-9 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylthiomorpholine-2-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylthiomorpholine-2-carboxylic acid
• CAS No: 2171548-11-9
• MF: C₂₆H₃₀N₂O₅S
• MW: 482.591805934906
• CID: 5965305
• PubChem ID: 165556777
• Update Time: 2025-10-22

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylthiomorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylthiomorpholine-2-carboxylic acid
• 2171548-11-9
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]thiomorpholine-2-carboxylic acid
• EN300-1545687

• Inchi： 1S/C26H30N2O5S/c1-3-16(2)23(24(29)28-12-13-34-22(14-28)25(30)31)27-26(32)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-23H,3,12-15H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： QZCRQKVTROBHLD-UHFFFAOYSA-N
• SMILES： S1CCN(CC1C(=O)O)C(C(C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 482.18754324g/mol
• Monoisotopic Mass: 482.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 121Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylthiomorpholine-2-carboxylic acid

Recent Advances in the Study of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylthiomorpholine-2-carboxylic acid (CAS: 2171548-11-9)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylthiomorpholine-2-carboxylic acid (CAS: 2171548-11-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiomorpholine-2-carboxylic acid backbone and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its applications in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate for the construction of complex peptide structures with enhanced stability and bioavailability.

One of the most notable advancements in the study of this compound is its role in the synthesis of peptide-based therapeutics. Researchers have demonstrated that the incorporation of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylthiomorpholine-2-carboxylic acid into peptide chains can significantly improve their resistance to enzymatic degradation, thereby extending their half-life in vivo. This property is particularly valuable for the development of targeted therapies, such as anticancer peptides and antimicrobial agents. Furthermore, the compound's ability to facilitate the formation of stable secondary structures, such as β-turns, has been leveraged to design peptides with enhanced binding affinity for specific biological targets.

In addition to its applications in peptide synthesis, recent research has explored the pharmacological properties of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylthiomorpholine-2-carboxylic acid. Preliminary in vitro studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for the development of anti-inflammatory drugs. However, further in vivo studies are required to fully elucidate its mechanism of action and therapeutic efficacy.

The synthesis and characterization of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylthiomorpholine-2-carboxylic acid have also been refined in recent years. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), have been employed to confirm the compound's structural integrity and purity. These advancements have not only facilitated its use in research but have also paved the way for its potential scale-up in industrial settings.

Despite these promising developments, challenges remain in the widespread adoption of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylthiomorpholine-2-carboxylic acid. Issues such as cost-effective synthesis, scalability, and compatibility with other peptide synthesis reagents need to be addressed. Nevertheless, the compound's unique properties and versatile applications make it a valuable tool for researchers in the chemical biology and pharmaceutical fields.

In conclusion, the recent studies on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylthiomorpholine-2-carboxylic acid (CAS: 2171548-11-9) highlight its potential as a key intermediate in peptide synthesis and drug development. Its ability to enhance peptide stability and its promising pharmacological properties position it as a compound of significant interest for future research. Continued exploration of its applications and optimization of its synthesis will undoubtedly contribute to advancements in the field of chemical biology and medicine.